![molecular formula C20H18N2O4 B121630 (1R,3S)-1-(1,3-Benzodioxol-5-yl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic Acid Methyl Ester CAS No. 171596-44-4](/img/structure/B121630.png)
(1R,3S)-1-(1,3-Benzodioxol-5-yl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic Acid Methyl Ester
Overview
Description
“(1R,3S)-1-(1,3-Benzodioxol-5-yl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic Acid Methyl Ester” is a chemical compound with the molecular formula C20H18N2O4 . It is also known by its systematic name "1H-Pyrido[3,4-b]indole-3-carboxylic acid, 1-(1,3-benzodioxol-5-yl)-2,3,4,9-tetrahydro-, methyl ester, (1R,3S)-" .
Molecular Structure Analysis
The compound has a molecular weight of 350.37 . It has two defined stereocenters . The exact mass is 350.12700 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 350.36800 . The molecular formula is C20H18N2O4 . Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Chemical Modification and Drug Delivery Applications
Chemical modifications of biopolymers, like xylan derivatives, indicate the potential for creating biopolymer ethers and esters with specific functional groups. These modifications can lead to the development of novel materials with unique properties suitable for drug delivery applications. For example, xylan esters may form nanoparticles used in drug delivery, suggesting that similar chemical modifications of complex molecules could enhance their applicability in biomedical fields (Petzold-Welcke et al., 2014).
Catalytic Synthesis and Anticancer Agents
The Knoevenagel condensation process has been utilized to synthesize a wide range of biologically active molecules, including those with potential anticancer activities. This process, when applied to pharmacophoric aldehydes and active methylenes, can lead to the creation of compounds with significant bioactivity, highlighting the potential for the development of novel anticancer agents from complex molecular structures (Tokala et al., 2022).
Hepatic Protection and Antioxidant Effects
Indole derivatives, including Indole-3-Carbinol (I3C) and its major derivatives, have shown pleiotropic protective effects on chronic liver injuries. These compounds regulate transcriptional factors, relieve oxidative stress, and modulate enzymes relevant to hepatic protection. This suggests that structurally complex indoles could be explored for their protective effects on liver health (Wang et al., 2016).
Biomass-Derived Levulinic Acid in Drug Synthesis
Levulinic acid, derived from biomass, demonstrates the flexibility and diversity of carboxyl and carbonyl groups in facilitating drug synthesis. It serves as a precursor for various medicinally active compounds, reducing drug synthesis costs and simplifying processes. This highlights the potential of biomass-derived chemicals in pharmaceutical applications, suggesting a possible area of research for complex esters and their derivatives (Zhang et al., 2021).
properties
IUPAC Name |
methyl (1R,3S)-1-(1,3-benzodioxol-5-yl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4/c1-24-20(23)15-9-13-12-4-2-3-5-14(12)21-19(13)18(22-15)11-6-7-16-17(8-11)26-10-25-16/h2-8,15,18,21-22H,9-10H2,1H3/t15-,18+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIPVUDSNGRJSQE-MAUKXSAKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC2=C(C(N1)C3=CC4=C(C=C3)OCO4)NC5=CC=CC=C25 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1CC2=C([C@H](N1)C3=CC4=C(C=C3)OCO4)NC5=CC=CC=C25 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001117741 |
Source
|
| Record name | Methyl (1R,3S)-1-(1,3-benzodioxol-5-yl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001117741 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
350.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,3S)-1-(1,3-Benzodioxol-5-yl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic Acid Methyl Ester | |
CAS RN |
171596-44-4 |
Source
|
| Record name | Methyl (1R,3S)-1-(1,3-benzodioxol-5-yl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=171596-44-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl (1R,3S)-1-(1,3-benzodioxol-5-yl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001117741 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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